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Compound of Interest

Compound Name: Carbidopa monohydrate

Cat. No.: B193595

Audience: Researchers, scientists, and drug development professionals.

Introduction

Carbidopa is a crucial compound in preclinical research, particularly in developing animal
models for Parkinson's disease. It functions as a peripheral aromatic L-amino acid
decarboxylase (AADC) inhibitor.[1][2][3] When co-administered with Levodopa (L-DOPA), the
metabolic precursor to dopamine, carbidopa prevents the conversion of L-DOPA to dopamine
in the peripheral tissues.[1][4] This is significant because dopamine itself cannot cross the
blood-brain barrier, whereas L-DOPA can.[1][3] By inhibiting peripheral conversion, carbidopa
increases the bioavailability of L-DOPA to the central nervous system, allowing for a greater
therapeutic effect and reducing peripheral side effects like nausea and vomiting.[1][4]
Carbidopa itself does not cross the blood-brain barrier, ensuring its action is localized to the
periphery.[2][3] The use of a stable and reproducible carbidopa formulation is therefore
essential for achieving consistent results in animal studies.

Mechanism of Action

Carbidopa's primary role is to inhibit the AADC enzyme, also known as DOPA decarboxylase
(DDCQ), in tissues outside of the brain.[1][2][3] This prevents the premature metabolism of
administered L-DOPA, thereby increasing its plasma half-life and the proportion that can cross
the blood-brain barrier to be converted into dopamine in the brain, where it is needed to
alleviate parkinsonian symptoms.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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